Cas no 1267438-83-4 (1-(2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 1267438-83-4
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6209076
• PubChem ID: 82208563
• Update Time: 2025-06-08

1-(2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• 1267438-83-4
• EN300-1593396
• [1-(2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol

• Inchi： 1S/C10H19N3O/c1-7(2)5-13-10(8(3)4)9(6-14)11-12-13/h7-8,14H,5-6H2,1-4H3
• InChI Key： LFAUAQWKXBGQOM-UHFFFAOYSA-N
• SMILES： OCC1=C(C(C)C)N(CC(C)C)N=N1

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-(2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol

1-(2-Methylpropyl)-5-(Propan-2-yl)-1H-1,2,3-Triazol-4-ylmethanol: A Comprehensive Overview

The compound 1-(2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 1267438-83-4) is a fascinating organic molecule with a unique structure and potential applications in various fields. This molecule belongs to the class of triazoles, which are heterocyclic compounds containing three nitrogen atoms in a five-membered ring. The presence of the triazole ring and its substituents makes this compound particularly interesting for researchers in medicinal chemistry, materials science, and catalysis.

The triazole ring in this compound is substituted at the 4-position with a hydroxymethyl group (-CH₂OH), while the 1-position is substituted with a 2-methylpropyl group (also known as an isobutyl group), and the 5-position is substituted with a propan-2-yl group (a neopentyl group). These substituents not only influence the physical and chemical properties of the molecule but also play a crucial role in its potential applications. The combination of these groups creates a molecule with both hydrophilic and lipophilic characteristics, making it versatile for various chemical reactions.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery. For instance, triazoles are often used as bioisosteres or scaffolds in medicinal chemistry due to their ability to mimic other functional groups while providing additional stability. The hydroxymethyl group in this compound can act as a hydrogen bond donor, which is a desirable property in drug molecules as it can enhance solubility and binding affinity to biological targets.

In terms of synthesis, 1-(2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol can be prepared through various methods, including click chemistry reactions such as the Huisgen cycloaddition. This reaction involves the reaction of an azide with an alkyne in the presence of a copper catalyst to form a triazole ring. The substituents on the triazole ring can be introduced during or after the cycloaddition step, allowing for high versatility in the synthesis process.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 260 g/mol, and it has a melting point around 90°C. The presence of bulky substituents such as isobutyl and neopentyl groups increases the steric hindrance around the triazole ring, which can influence its reactivity and solubility properties. These properties make it suitable for applications where steric effects are beneficial, such as in enzyme inhibition or as a ligand in catalysis.

One of the most promising applications of this compound lies in its potential use as a building block for more complex molecules. The triazole ring serves as a versatile platform for further functionalization. For example, the hydroxymethyl group can be oxidized to form a carboxylic acid or reduced to form an alcohol derivative. Additionally, the bulky substituents on the triazole ring can be modified to introduce new functionalities or improve pharmacokinetic properties.

Recent research has also explored the use of triazole-containing compounds in materials science. For instance, they have been used as cross-linkers in polymer synthesis due to their ability to form strong covalent bonds under mild conditions. The combination of these properties makes 1-(2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol a valuable compound for developing advanced materials with tailored properties.

In conclusion, 1-(2-methylpropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yli methanol (CAS No. 1267438–83–4) is a versatile compound with significant potential in various fields due to its unique structure and functional groups. Its role as a scaffold for drug discovery and its applications in materials science highlight its importance in contemporary research. As new studies continue to emerge, this compound will undoubtedly find even more innovative uses in both academic and industrial settings.